Cas no 1266927-20-1 (5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1266927-20-1
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• MDL: MFCD17295993
• CID: 4584406
• PubChem ID: 53366340
• Update Time: 2025-06-10

5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1-(4-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid
• 5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD17295993
• Inchi： 1S/C12H12FN3O2/c1-2-10-11(12(17)18)14-15-16(10)7-8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,17,18)
• InChI Key： DBYGVJYOSBEGGI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C(CC)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 449.5±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid

5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1266927-20-1): A Comprehensive Overview

5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1266927-20-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,3-triazole ring and a fluorinated phenyl group. These structural elements contribute to its potential applications in drug discovery and development.

The 1,2,3-triazole moiety is well-known for its stability and bioisosteric properties, making it a valuable scaffold in the design of bioactive molecules. The presence of the fluorinated phenyl group further enhances the compound's pharmacological profile by modulating its lipophilicity and metabolic stability. These attributes make 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid has also shown promise in the field of cancer research. Studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid have been extensively studied to assess its suitability for clinical applications. Preclinical data have shown that the compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for effective drug delivery. Furthermore, toxicological studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid has been optimized using modern synthetic methods to ensure high yields and purity. The key steps involve the formation of the 1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and subsequent functionalization to introduce the ethyl and fluorinated phenyl groups. These synthetic strategies have been validated through multiple laboratory-scale syntheses and are scalable for industrial production.

In conclusion, 5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1266927-20-1) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its full therapeutic potential and optimize its clinical utility.